Cas no 2228086-91-5 (2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2228086-91-5
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 6484702
• PubChem ID: 165790528
• Update Time: 2025-10-28

2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid
• 2228086-91-5
• EN300-1757902

• Inchi： 1S/C10H11F2NO3/c1-4-2-7(12)5(3-6(4)11)9(14)8(13)10(15)16/h2-3,8-9,14H,13H2,1H3,(H,15,16)
• InChI Key： VLEJHRGWGOOPFL-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C(C(C(=O)O)N)O)F

Computed Properties

• Exact Mass: 231.07069954g/mol
• Monoisotopic Mass: 231.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2228086-91-5)

2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid, identified by the CAS number 2228086-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its structural complexity, which includes both amino and hydroxy functional groups, coupled with a fluoro-substituted aromatic ring system. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid consists of a propanoic acid backbone modified at the third carbon position by both an amino group (-NH₂) and a hydroxyl group (-OH). The aromatic ring is substituted with fluorine atoms at the 2 and 5 positions, and a methyl group at the 4 position, which collectively influence its electronic properties and reactivity. This specific arrangement of substituents enhances the compound's potential as a building block in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of fluoro substituents in 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid contributes to its resistance to enzymatic degradation, which is a critical factor in drug design. Furthermore, the amino and hydroxy groups provide multiple sites for chemical modification, allowing for further derivatization to create more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which involve proteases and oxidoreductases. The structural features of 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid suggest that it may interact with key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are central to inflammatory responses. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain inflammatory enzymes, making it a promising lead for further investigation.

Another area where this compound shows promise is in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways and increased resistance to apoptosis compared to normal cells. The ability of 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid to modulate these pathways has been explored in vitro. Its structural motifs are reminiscent of known chemotherapeutic agents that target microtubule dynamics or DNA replication in cancer cells. By leveraging its unique chemical properties, researchers aim to develop novel anticancer drugs that can overcome existing resistance mechanisms.

The synthesis of 2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The fluoro-substituted aromatic ring requires careful handling due to its sensitivity to certain reaction conditions. However, advances in fluorination techniques have made it possible to introduce fluorine atoms with high precision. Additionally, the presence of both amino and hydroxy groups allows for diverse synthetic strategies, including condensation reactions, nucleophilic substitutions, and enolate-mediated additions. These synthetic pathways have been optimized to ensure high yields and purity, which are essential for subsequent biological evaluation.

In conclusion,2-amino-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2228086-91-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with applications in anti-inflammatory and anticancer treatments. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.